Cas no 1805634-38-1 (Methyl 3-cyano-2-hydroxy-4-methoxybenzoate)

• Product Name: Methyl 3-cyano-2-hydroxy-4-methoxybenzoate
• CAS No: 1805634-38-1
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 4795966
• Update Time: 2025-06-26

Methyl 3-cyano-2-hydroxy-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-hydroxy-4-methoxybenzoate

• Inchi： 1S/C10H9NO4/c1-14-8-4-3-6(10(13)15-2)9(12)7(8)5-11/h3-4,12H,1-2H3
• InChI Key： HDIBJKWGMOPNAG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)OC)=C(C=1C#N)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 1.7
• Topological Polar Surface Area: 79.6

Additional information on Methyl 3-cyano-2-hydroxy-4-methoxybenzoate

Methyl 3-cyano-2-hydroxy-4-methoxybenzoate (CAS No. 1805634-38-1): A Comprehensive Overview

Methyl 3-cyano-2-hydroxy-4-methoxybenzoate (CAS No. 1805634-38-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various synthetic applications and potential therapeutic developments. Its molecular structure, featuring a cyano group, hydroxyl group, and methoxy group on a benzoate backbone, makes it a versatile intermediate in organic synthesis.

The Methyl 3-cyano-2-hydroxy-4-methoxybenzoate molecule exhibits distinct chemical characteristics that make it valuable in multiple research domains. The presence of the cyano group (–CN) contributes to its reactivity, enabling participation in various chemical transformations such as nucleophilic addition and condensation reactions. Meanwhile, the hydroxyl group (–OH) and methoxy group (–OCH₃) introduce polarity and hydrogen bonding capabilities, enhancing its solubility in polar solvents and facilitating interactions with biological targets.

In recent years, the compound has been extensively studied for its potential applications in drug development. Researchers have explored its utility as a precursor in synthesizing complex molecules with pharmacological significance. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The structural motifs present in Methyl 3-cyano-2-hydroxy-4-methoxybenzoate align well with known pharmacophores, suggesting its potential as a building block for novel therapeutic agents.

The synthesis of Methyl 3-cyano-2-hydroxy-4-methoxybenzoate involves multi-step organic reactions that highlight the compound's synthetic utility. Typically, the synthesis begins with the functionalization of a benzoic acid derivative, followed by the introduction of the cyano group via cyanation reactions. Subsequent modifications include the hydroxyl and methoxy groups at specific positions on the aromatic ring. These synthetic pathways underscore the compound's role as a key intermediate in constructing more complex molecules.

Recent advancements in computational chemistry have further enhanced the understanding of Methyl 3-cyano-2-hydroxy-4-methoxybenzoate's behavior. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These studies suggest that modifications to the compound's structure could enhance its binding affinity and therapeutic efficacy. Such findings are particularly relevant in the context of developing targeted therapies for chronic diseases.

The pharmaceutical industry has shown interest in Methyl 3-cyano-2-hydroxy-4-methoxybenzoate due to its potential as an active pharmaceutical ingredient (API). Its structural features make it amenable to further derivatization, allowing for the creation of novel compounds with improved pharmacokinetic properties. Additionally, its role as a scaffold in medicinal chemistry has led to investigations into its suitability for treating various conditions, including neurodegenerative disorders and metabolic diseases.

Industrial applications of Methyl 3-cyano-2-hydroxy-4-methoxybenzoate extend beyond pharmaceuticals. The compound is also utilized in agrochemical research, where it serves as a precursor for developing pesticides and herbicides with enhanced environmental compatibility. Its ability to undergo selective functionalization makes it a valuable asset in creating compounds that balance efficacy with reduced ecological impact.

The safety and handling of Methyl 3-cyano-2-hydroxy-4-methoxybenzoate are critical considerations in both laboratory and industrial settings. While not classified as hazardous under standard regulatory guidelines, proper protocols must be followed to ensure safe handling. This includes using appropriate personal protective equipment (PPE) and working within well-ventilated areas to minimize exposure risks. Furthermore, storage conditions must be optimized to prevent degradation and maintain stability.

Future research directions for Methyl 3-cyano-2-hydroxy-4-methoxybenzoate include exploring its role in green chemistry initiatives. Efforts are underway to develop sustainable synthetic routes that reduce waste and energy consumption while maintaining high yields. Such initiatives align with global efforts to promote environmentally responsible chemical practices.

In conclusion, Methyl 3-cyano-2-hydroxy-4-methoxybenzoate (CAS No. 1805634-38-1) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it valuable in pharmaceutical development, agrochemical research, and industrial applications. As research continues to uncover new uses for this compound, its importance is likely to grow further, driving innovation in chemical synthesis and drug discovery.